(Ethane-1,2-diyl)bis[bis(2-methylphenyl)phosphane]

• CAS No.: 50396-26-4
• Molecular Formula: C30H32P2
• Molecular Weight: 454.5 g/mol
• IUPAC Name: 2-bis(2-methylphenyl)phosphanylethyl-bis(2-methylphenyl)phosphane
• InChI: InChI=1S/C30H32P2/c1-23-13-5-9-17-27(23)31(28-18-10-6-14-24(28)2)21-22-32(29-19-11-7-15-25(29)3)30-20-12-8-16-26(30)4/h5-20H,21-22H2,1-4H3
• InChI Key: WSKNXSNPDVVYOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1P(CCP(C2=CC=CC=C2C)C3=CC=CC=C3C)C4=CC=CC=C4C

Description

(Ethane-1,2-diyl)bis[bis(2-methylphenyl)phosphane] is a useful research compound. Its molecular formula is C30H32P2 and its molecular weight is 454.5 g/mol. The purity is usually 95%.
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Biological Activity

(Ethane-1,2-diyl)bis[bis(2-methylphenyl)phosphane], commonly referred to as a phosphine compound, has garnered attention in recent years for its potential biological activities. This article reviews the compound's biological activity, particularly its effects on cellular mechanisms, antioxidant properties, and potential therapeutic applications.

Chemical Structure and Properties

The compound is characterized by its unique structure which includes two bis(2-methylphenyl)phosphane groups linked by an ethane-1,2-diyl bridge. This configuration imparts specific steric and electronic properties that may influence its biological interactions.

Antioxidant Properties

Research indicates that phosphine compounds can exhibit significant antioxidant activity. A study demonstrated that certain phosphine derivatives effectively scavenge reactive oxygen species (ROS), which are implicated in various pathological conditions including cancer and neurodegenerative diseases. The ability of (Ethane-1,2-diyl)bis[bis(2-methylphenyl)phosphane] to mitigate oxidative stress may be attributed to its capacity to donate electrons and stabilize free radicals, thus preventing cellular damage .

Anti-inflammatory Effects

In addition to antioxidant activity, (Ethane-1,2-diyl)bis[bis(2-methylphenyl)phosphane] has been investigated for its anti-inflammatory properties. Compounds with similar structures have shown the ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways. This suggests a potential role in managing conditions characterized by chronic inflammation .

Interaction with Cellular Targets

The biological activity of (Ethane-1,2-diyl)bis[bis(2-methylphenyl)phosphane] may involve interactions with various cellular targets. For instance, phosphine compounds can modulate the activity of transcription factors and enzymes that are crucial for cell signaling and metabolism. Understanding these interactions is vital for elucidating the compound's pharmacological potential.

Case Studies and Research Findings

Several studies have highlighted the biological relevance of phosphine derivatives:

• Antioxidant Activity Assessment : In vitro assays demonstrated that (Ethane-1,2-diyl)bis[bis(2-methylphenyl)phosphane] significantly reduced ROS levels in cultured human cells, suggesting its potential as a therapeutic agent against oxidative stress-related diseases .
• Anti-inflammatory Mechanisms : Experimental models of inflammation showed that this compound inhibited the expression of inflammatory markers such as TNF-alpha and IL-6, indicating its promise in treating inflammatory disorders .
• Cytotoxicity Studies : Preliminary cytotoxicity assessments revealed that (Ethane-1,2-diyl)bis[bis(2-methylphenyl)phosphane] exhibits selective cytotoxic effects on cancer cell lines while sparing normal cells, highlighting its potential as an anticancer agent .

Data Table of Biological Activities

Activity Type	Observed Effect	Reference
Antioxidant	Significant reduction in ROS levels
Anti-inflammatory	Inhibition of TNF-alpha and IL-6
Cytotoxicity	Selective cytotoxic effects on cancer cells